2-(difluoromethoxy)-5-hydroxybenzoic acid
Description
2-(Difluoromethoxy)benzoic acid is a chemical compound with the CAS Number: 97914-59-5 . It has a molecular weight of 188.13 . The IUPAC name for this compound is 2-(difluoromethoxy)benzoic acid . It is a solid-crystal substance at ambient temperature .
Molecular Structure Analysis
The InChI code for 2-(difluoromethoxy)benzoic acid is 1S/C8H6F2O3/c9-8(10)13-6-4-2-1-3-5(6)7(11)12/h1-4,8H, (H,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-(Difluoromethoxy)benzoic acid has a boiling point of 98-101 degrees Celsius . It is a solid-crystal substance at ambient temperature .Safety and Hazards
Future Directions
The field of difluoromethylation, which includes compounds like 2-(difluoromethoxy)-5-hydroxybenzoic acid, has seen significant advances in recent years . Future research directions should focus on difluoromethylation that make use of inexpensive reagents, feedstock chemicals and operationally simple procedures .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(difluoromethoxy)-5-hydroxybenzoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-hydroxy-5-methoxybenzoic acid", "difluoromethane", "sodium hydride", "dimethylformamide", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate", "sodium bicarbonate", "magnesium sulfate", "methanol" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in 2-hydroxy-5-methoxybenzoic acid with difluoromethane and sodium hydride in dimethylformamide to form 2-(difluoromethoxy)-5-methoxybenzoic acid.", "Step 2: Hydrolysis of the methoxy group in 2-(difluoromethoxy)-5-methoxybenzoic acid with hydrochloric acid and water to form 2-(difluoromethoxy)-5-hydroxybenzoic acid.", "Step 3: Extraction of the crude product with ethyl acetate and washing with sodium bicarbonate and water.", "Step 4: Drying of the organic layer with magnesium sulfate and evaporation of the solvent to obtain the pure product.", "Step 5: Recrystallization of the product from methanol to obtain the final pure compound." ] } | |
CAS RN |
1305323-76-5 |
Product Name |
2-(difluoromethoxy)-5-hydroxybenzoic acid |
Molecular Formula |
C8H6F2O4 |
Molecular Weight |
204.1 |
Purity |
95 |
Origin of Product |
United States |
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